Cas no 721407-46-1 (N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• CAS No: 721407-46-1
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 5475693
• PubChem ID: 2341555
• Update Time: 2025-10-05

N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• Z21489027
• N-(2-methoxy-5-methylphenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• 721407-46-1
• N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• VU0496241-1
• F2755-0029
• STL284022
• AKOS016390823

• Inchi： 1S/C17H16N4O3S/c1-11-3-4-14(23-2)13(9-11)19-15(22)10-25-17-21-20-16(24-17)12-5-7-18-8-6-12/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key： RNFWLTYRIGIUHW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC(NC1=C(C=CC(C)=C1)OC)=O

Computed Properties

• Exact Mass: 356.09431156g/mol
• Monoisotopic Mass: 356.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

Compound CAS No. 721407-46-1: N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

The compound CAS No. 721407-46-1, also known as N-(2-methoxy-5-methylphenyl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activity.

At its core, the molecule consists of a phenyl group substituted with a methoxy and methyl group at the 2 and 5 positions, respectively. This substitution pattern suggests potential interactions with biological systems, particularly in receptor-mediated processes. The phenyl group is further connected to an acetamide moiety, which introduces additional functional diversity to the molecule.

The most intriguing feature of this compound is the presence of a 1,3,4-oxadiazole ring substituted with a pyridine group at the 5 position. Oxadiazoles are known for their stability and versatility in organic synthesis, and their inclusion in this molecule likely enhances its electronic properties. The sulfur atom within the oxadiazole ring forms a sulfanyl linkage with the acetamide group, creating a robust chemical bond that contributes to the compound's overall stability.

Recent studies have explored the potential of this compound as a lead molecule in drug discovery. Its ability to interact with various biological targets has been investigated through computational modeling and in vitro assays. Preliminary results indicate that the compound exhibits moderate activity against several enzyme targets, making it a promising candidate for further optimization.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in applications such as field-effect transistors and light-emitting diodes. Researchers have reported encouraging results in terms of charge transport properties when this compound is incorporated into polymer blends.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling of the phenyl group via nucleophilic substitution. The overall synthesis pathway is efficient and scalable, making it suitable for large-scale production if required.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it is not inherently toxic to aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 721407-46-1 represents a versatile and intriguing molecule with applications spanning multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of complex molecular systems.